Cas no 1807058-71-4 (Ethyl 3-nitro-5-(trifluoromethyl)picolinate)

• Product Name: Ethyl 3-nitro-5-(trifluoromethyl)picolinate
• CAS No: 1807058-71-4
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4908049
• Update Time: 2025-10-30

Ethyl 3-nitro-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-nitro-5-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-8(15)7-6(14(16)17)3-5(4-13-7)9(10,11)12/h3-4H,2H2,1H3
• InChI Key： MBGJVFKCXVCDTR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C(=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-nitro-5-(trifluoromethyl)picolinate

Research Brief on Ethyl 3-nitro-5-(trifluoromethyl)picolinate (CAS: 1807058-71-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-nitro-5-(trifluoromethyl)picolinate (CAS: 1807058-71-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a nitro group and a trifluoromethyl substituent on a picolinate scaffold, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving Ethyl 3-nitro-5-(trifluoromethyl)picolinate is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound enhances binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms. The nitro group was found to facilitate subsequent functionalization, enabling the creation of diverse analogs with improved pharmacokinetic profiles.

In addition to its applications in oncology, this compound has shown potential in antimicrobial research. The presence of both nitro and trifluoromethyl groups contributes to its ability to disrupt microbial biofilms, as reported in a recent ACS Infectious Diseases publication. Researchers synthesized derivatives of Ethyl 3-nitro-5-(trifluoromethyl)picolinate that exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to mammalian cells. The study highlighted the compound's unique mechanism of action, involving interference with bacterial quorum sensing pathways.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Ethyl 3-nitro-5-(trifluoromethyl)picolinate. A 2024 paper in Organic Process Research & Development described a novel continuous flow process that improved yield (from 68% to 89%) while reducing hazardous waste generation. This green chemistry approach addresses previous challenges associated with the traditional batch synthesis method, particularly regarding the handling of nitroaromatic intermediates. The improved scalability of this process could facilitate broader adoption of this compound in pharmaceutical manufacturing.

Structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophoric features of Ethyl 3-nitro-5-(trifluoromethyl)picolinate derivatives. Computational modeling and X-ray crystallography data published in recent months reveal that the spatial arrangement of the nitro and trifluoromethyl groups creates an optimal electronic environment for target binding. These findings are guiding the design of next-generation derivatives with enhanced selectivity and reduced off-target effects.

Looking forward, the versatility of Ethyl 3-nitro-5-(trifluoromethyl)picolinate suggests it will continue to be an important tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a scaffold for covalent inhibitors. The compound's unique combination of functional groups offers multiple points for strategic modification, making it particularly valuable in the current drug discovery landscape where molecular complexity is increasingly recognized as beneficial for target engagement and drug-like properties.